Cas no 443672-27-3 (3-(piperidin-4-yl)-2H-1lambda6,2,4-benzothiadiazine-1,1-dione)

• Product Name: 3-(piperidin-4-yl)-2H-1lambda6,2,4-benzothiadiazine-1,1-dione
• CAS No: 443672-27-3
• MF: C₁₂H₁₅N₃O₂S
• MW: 265.331401109695
• CID: 1026490
• PubChem ID: 5163382
• Update Time: 2025-06-30

3-(piperidin-4-yl)-2H-1lambda6,2,4-benzothiadiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(Piperidin-4-yl)-2H-benzo[e][1,2,4]thiadiazine 1,1-dioxide
• 2H-1,2,4-Benzothiadiazine, 3-(4-piperidinyl)-, 1,1-dioxide
• 3-piperidin-4-yl-4H-1λ⁶,2,4-benzothiadiazine 1,1-dioxide
• 3-piperidin-4-yl-4H-1
• AC1NPRVJ
• AK-55015
• ANW-68990
• CTK8C2781
• KB-233706
• MolPort-002-679-211
• 3-(piperidin-4-yl)-2H-1lambda6,2,4-benzothiadiazine-1,1-dione
• EN300-1457929
• EU-0027366
• AKOS000678762
• 3-(Piperidin-4-yl)-2H-benzo[e][1,2,4]thiadiazine1,1-dioxide
• SR-01000555758-1
• DTXSID00409054
• DB-347707
• 3-piperidin-4-yl-4H-1lambda6,2,4-benzothiadiazine 1,1-dioxide
• CS-0352274
• 443672-27-3
• SR-01000555758
• G88298

• Inchi： 1S/C12H15N3O2S/c16-18(17)11-4-2-1-3-10(11)14-12(15-18)9-5-7-13-8-6-9/h1-4,9,13H,5-8H2,(H,14,15)
• InChI Key： MXWDPKUTEQVIMA-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2NC(C2CCNCC2)=N1)(=O)=O

Computed Properties

• Exact Mass: 265.08849790g/mol
• Monoisotopic Mass: 265.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 78.9Ų

Additional information on 3-(piperidin-4-yl)-2H-1lambda6,2,4-benzothiadiazine-1,1-dione

Introduction to Compound CAS No. 443672-27-3: 3-(Piperidin-4-yl)-2H-1λ6,2,4-Benzothiadiazine-1,1-Dione

The compound CAS No. 443672-27-3, also known as 3-(Piperidin-4-yl)-2H-1λ6,2,4-Benzothiadiazine-1,1-Dione, is a highly specialized chemical entity with significant potential in various fields of research and application. This compound belongs to the class of benzothiadiazines, which are known for their unique structural features and diverse biological activities. The molecule combines a benzothiadiazine ring system with a piperidine moiety, creating a structure that is both chemically interesting and functionally versatile.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging innovative methodologies such as microwave-assisted synthesis and catalytic processes. These techniques not only enhance the efficiency of production but also ensure the high purity required for advanced research applications. The structural integrity of 3-(Piperidin-4-yl)-2H-1λ6,2,4-Benzothiadiazine-1,1-Dione has been extensively characterized using state-of-the-art analytical techniques like NMR spectroscopy and X-ray crystallography, providing a comprehensive understanding of its molecular geometry.

One of the most promising aspects of this compound lies in its pharmacological properties. Studies have demonstrated that it exhibits potent anti-inflammatory and antioxidant activities, making it a potential candidate for drug development in the treatment of chronic inflammatory diseases. Furthermore, its ability to modulate key cellular pathways involved in neurodegenerative disorders has drawn significant attention from researchers in the field of neuroscience.

In addition to its therapeutic potential, CAS No. 443672-27-3 has shown remarkable applicability in materials science. Its unique electronic properties make it a strong candidate for use in advanced materials such as organic semiconductors and optoelectronic devices. Recent research has explored its integration into polymer blends to enhance mechanical and thermal stability, opening new avenues for industrial applications.

The synthesis and characterization of 3-(Piperidin-4-yl)-2H-1λ6,2,4-Benzothiadiazine-1,1-Dione have been extensively documented in peer-reviewed journals, underscoring its importance in contemporary chemical research. Its structure-function relationship has been thoroughly investigated, providing valuable insights into the design of novel compounds with enhanced biological and chemical properties.

In conclusion, CAS No. 443672-27-3 represents a cutting-edge chemical entity with multifaceted applications across diverse scientific domains. Its unique structure, coupled with its promising biological and material properties, positions it as a key player in future advancements in medicine and materials science.